molecular formula C29H36N4O5 B2776593 2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(4-benzylpiperidin-1-yl)ethanone oxalate CAS No. 1351614-67-9

2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(4-benzylpiperidin-1-yl)ethanone oxalate

Cat. No. B2776593
CAS RN: 1351614-67-9
M. Wt: 520.63
InChI Key: GPKDFIFKNDUXMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(4-benzylpiperidin-1-yl)ethanone oxalate is a useful research compound. Its molecular formula is C29H36N4O5 and its molecular weight is 520.63. The purity is usually 95%.
BenchChem offers high-quality 2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(4-benzylpiperidin-1-yl)ethanone oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(4-benzylpiperidin-1-yl)ethanone oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Corrosion Inhibition : Benzimidazole derivatives, which include structures similar to the mentioned compound, have been studied for their inhibitive action on steel corrosion in acidic environments. They exhibit high inhibition efficiency, acting as mixed-type inhibitors and forming protective layers on metal surfaces (Yadav et al., 2016).

  • Antiviral Activity : Similar benzimidazole derivatives have been synthesized and evaluated for their in vitro anti-HIV activity. These compounds show promise as non-nucleoside reverse transcriptase inhibitors, indicating potential use in HIV treatment (Al-Masoudi et al., 2007).

  • Antibacterial Properties : Certain benzimidazole and piperidine derivatives have been synthesized and tested for antibacterial efficacy. These compounds exhibit valuable antibacterial results, suggesting potential in developing new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

  • Synthesis of Novel Derivatives : Research has been conducted on creating new benzoimidazo-pyridine derivatives through reactions involving similar compounds. These synthesized products have applications in various chemical processes due to their unique structural properties (Goli-Garmroodi et al., 2015).

  • Neurodegenerative Disease Treatment : Indole derivatives, structurally related to the compound , have been identified as potential treatments for neurodegenerative diseases. They exhibit dual-effective properties as both antioxidants and ligands for specific receptors, suggesting therapeutic potential (Buemi et al., 2013).

  • Coordination Polymers : Research into creating 2D cadmium(II) coordination polymers utilizes similar compounds. These polymers have unique structural properties and potential applications in materials science (Li et al., 2012).

  • Antifungal Activity : Compounds with structural similarities have been synthesized and tested for antifungal activity. Their structure-activity relationships have been explored, indicating potential in developing antifungal medications (Raga et al., 1992).

properties

IUPAC Name

2-[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-1-(4-benzylpiperidin-1-yl)ethanone;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H34N4O.C2H2O4/c32-27(30-16-12-23(13-17-30)18-22-6-2-1-3-7-22)20-29-14-10-24(11-15-29)19-31-21-28-25-8-4-5-9-26(25)31;3-1(4)2(5)6/h1-9,21,23-24H,10-20H2;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GPKDFIFKNDUXMP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CC2=CC=CC=C2)C(=O)CN3CCC(CC3)CN4C=NC5=CC=CC=C54.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H36N4O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

520.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(4-benzylpiperidin-1-yl)ethanone oxalate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.